Cas no 2166640-77-1 (3-thiabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-thiabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2166640-77-1
• MF: C₆H₈O₂S
• MW: 144.191520690918
• MDL: MFCD30619522
• CID: 5247984
• PubChem ID: 165754352
• Update Time: 2025-05-19

3-thiabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid
• 3-thiabicyclo3.1.0hexane-1-carboxylic acid

• MDL： MFCD30619522
• Inchi： 1S/C6H8O2S/c7-5(8)6-1-4(6)2-9-3-6/h4H,1-3H2,(H,7,8)
• InChI Key： DXOVQIIFFSGPKZ-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C(C1)CSC2

Additional information on 3-thiabicyclo3.1.0hexane-1-carboxylic acid

Comprehensive Overview of 3-Thiabicyclo[3.1.0]hexane-1-carboxylic Acid (CAS No. 2166640-77-1): Properties, Applications, and Research Insights

3-Thiabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2166640-77-1) is a structurally unique bicyclic compound featuring a sulfur-containing heterocycle, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiabicyclo[3.1.0]hexane core with a carboxylic acid functional group, offering versatile reactivity for derivatization. This compound is particularly notable for its potential as a bioisostere in drug design, where it may replace traditional aromatic or aliphatic moieties to enhance metabolic stability or binding affinity.

Recent studies highlight the growing interest in sulfur-containing heterocycles like 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid due to their role in addressing challenges such as drug resistance and bioavailability optimization. Researchers are exploring its applications in small-molecule therapeutics, particularly for targets involving central nervous system (CNS) disorders and infectious diseases. The compound’s rigid bicyclic structure also makes it a candidate for conformational restriction strategies in medicinal chemistry.

From a synthetic perspective, CAS 2166640-77-1 is often synthesized via cycloaddition reactions or ring-closing methodologies, with yields optimized through catalysts like transition-metal complexes. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for downstream applications. Its solubility profile (moderate in polar organic solvents) and thermal stability further support its utility in industrial workflows.

In the context of green chemistry, 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid aligns with trends toward sustainable synthesis. Researchers are investigating catalyst-free routes and biocatalytic methods to reduce environmental impact. Additionally, its potential as a building block for biodegradable materials has sparked interest in polymer science, where sulfur incorporation can modify material properties like elasticity and degradation rates.

The compound’s nomenclature often leads to searches for "thiabicyclo carboxylic acid derivatives" or "CAS 2166640-77-1 suppliers", reflecting commercial demand. Regulatory databases classify it as a non-hazardous research chemical under standard handling conditions, though proper laboratory safety protocols (e.g., glovebox use for air-sensitive steps) are recommended. Patent literature reveals its inclusion in proprietary drug formulations, underscoring its industrial relevance.

Future directions for 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid include structure-activity relationship (SAR) studies to expand its therapeutic scope. Computational tools like molecular docking are being leveraged to predict interactions with biological targets, while high-throughput screening assays evaluate its efficacy in diverse disease models. As the scientific community prioritizes novel heterocycles, this compound exemplifies innovation at the intersection of organic synthesis and applied life sciences.